Cas no 1354641-58-9 ((2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid
• CAS No: 1354641-58-9
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• CID: 5981319
• PubChem ID: 127019851
• Update Time: 2025-10-29

(2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid
• 1354641-58-9
• EN300-1300913

• Inchi： 1S/C5H7N3O2S/c6-4(5(9)10)1-3-2-7-11-8-3/h2,4H,1,6H2,(H,9,10)/t4-/m0/s1
• InChI Key： ZMPDFMGFOFLPIX-BYPYZUCNSA-N
• SMILES： S1N=CC(C[C@@H](C(=O)O)N)=N1

Computed Properties

• Exact Mass: 173.02589765g/mol
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 117Ų

Additional information on (2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid

(2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid: A Comprehensive Overview

(2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid, with the CAS number 1354641-58-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a thiadiazole ring system. The thiadiazole moiety, a five-membered ring containing sulfur and nitrogen atoms, is known for its diverse biological activities and has been extensively studied in drug discovery. The (2S) configuration of the amino group adds another layer of complexity to the molecule, potentially influencing its stereochemical properties and interactions with biological systems.

The synthesis of (2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis have enabled the efficient construction of the (2S) configuration, ensuring high enantiomeric purity. Researchers have explored various methodologies, including the use of chiral catalysts and stereoselective reactions, to optimize the synthesis process. These efforts have not only improved the yield but also reduced the environmental footprint of the production process.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with therapeutic potential. The thiadiazole ring system is known to exhibit anti-inflammatory, antifungal, and anticancer activities. Recent studies have demonstrated that derivatives of (2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid can modulate key enzymes involved in inflammatory pathways, making them attractive candidates for anti-inflammatory drug development. Additionally, the amino group in the molecule provides a site for further functionalization, allowing researchers to explore a wide range of chemical modifications to enhance bioavailability and efficacy.

In terms of biological activity, (2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid has shown remarkable selectivity towards certain targets. For instance, recent in vitro studies have highlighted its ability to inhibit specific kinases involved in cancer cell proliferation. This selectivity suggests that the compound could serve as a lead molecule for developing targeted therapies with reduced off-target effects. Furthermore, preliminary in vivo studies in animal models have demonstrated favorable pharmacokinetic profiles, indicating potential for systemic administration.

The stereochemistry of this compound plays a crucial role in its biological activity. The (2S) configuration ensures proper alignment of functional groups for optimal interaction with biological targets. This stereochemical influence has been extensively studied using computational modeling techniques such as molecular docking and dynamics simulations. These studies have provided valuable insights into the binding modes of the compound and have guided further optimization efforts.

From an industrial perspective, the production and scalability of (2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid are critical considerations. Recent advancements in continuous flow chemistry have enabled more efficient and cost-effective synthesis routes. These methods not only improve productivity but also enhance safety by minimizing the handling of hazardous intermediates. As a result, this compound is increasingly being adopted as a key intermediate in pharmaceutical manufacturing.

In conclusion, (2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid represents a versatile platform for exploring novel therapeutic agents. Its unique structure combines functional groups with diverse biological activities and offers ample opportunities for further chemical modification. With ongoing research focusing on optimizing its synthesis and elucidating its biological mechanisms, this compound holds immense potential for advancing drug discovery and development.